9-Methyl-6-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]purine

• IUPAC Name: 9-methyl-6-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]purine
• InChI: InChI=1S/C17H21N7O/c1-12-3-4-14(22-21-12)25-9-13-5-7-24(8-6-13)17-15-16(18-10-19-17)23(2)11-20-15/h3-4,10-11,13H,5-9H2,1-2H3
• InChI Key: WLOJSIZNGKEXTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OCC2CCN(CC2)C3=NC=NC4=C3N=CN4C
• Molecular Formula: C17H21N7O
• Molecular Weight: 339.4 g/mol

Description

The compound “9-Methyl-6-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]purine” is a complex organic molecule that contains a purine ring, a piperidine ring, and a pyridazine ring. The purine ring is a heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to an imidazole ring. Piperidine is a widely used building block and chemical reagent in the synthesis of organic compounds, including pharmaceuticals. Pyridazine is a heterocyclic compound with the formula (CH)4N2. It contains a six-membered ring with two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a purine ring substituted at the 9 position with a methyl group and at the 6 position with a piperidin-1-yl group. This piperidin-1-yl group is further substituted at the 4 position with a (6-methylpyridazin-3-yl)oxymethyl group.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s challenging to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. If it’s being studied for use in pharmaceuticals, future research could involve further studies on its biological activity, toxicity, and pharmacokinetics.